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Compound of Interest

Compound Name: 19-Heptatriacontanol

Cat. No.: B11932174

In-depth Technical Guide: 19-Heptatriacontanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 19-Heptatriacontanol, a long-
chain secondary alcohol. Due to the limited availability of research focused specifically on the
19-isomer of heptatriacontanol, this document combines available data for its class of
compounds with projected properties and methodologies based on established chemical

principles.

Chemical Identity and Properties

While a specific CAS (Chemical Abstracts Service) number for 19-Heptatriacontanol is not
readily found in public databases, its fundamental properties can be derived from its chemical
structure. As an isomer of heptatriacontanol, it shares the same molecular formula and
molecular weight.

Table 1: Chemical and Physical Properties of Heptatriacontanol Isomers
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Property Value Source
Molecular Formula C37H760 PubChem[1]
Molecular Weight 537.0 g/mol PubChem[1]
IUPAC Name Heptatriacontan-19-ol N/A

Not available for the 19-isomer.
CAS Number (1-Heptatriacontanol is PubChem[1]
105794-58-9)

Predicted Boiling Point ~490 °C at 760 mmHg Guidechem (for 1-isomer)[2]

Predicted Density ~0.8 g/cm?3 Guidechem (for 1-isomer)[2]

Synthesis of 19-Heptatriacontanol: A Proposed
Experimental Protocol

The synthesis of a symmetrical secondary alcohol such as 19-Heptatriacontanol can be
achieved through a Grignard reaction, a powerful tool in organic chemistry for forming carbon-
carbon bonds. This protocol outlines a plausible method starting from an alkyl halide and an
aldehyde.

Principle: The synthesis involves the reaction of a Grignard reagent, octadecylmagnesium
bromide (C1sH37MgBr), with nonadecanal (C19H380). The nucleophilic octadecyl group from the
Grignard reagent will attack the electrophilic carbonyl carbon of nonadecanal. A subsequent
acidic workup will protonate the resulting alkoxide to yield the final product, 19-
Heptatriacontanol.

Materials:

1-Bromooctadecane (CisH37Br)

Magnesium turnings

Anhydrous diethyl ether

Nonadecanal (C19H380)
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e Hydrochloric acid (HCI), 1M solution
e Saturated aqueous sodium bicarbonate (NaHCOs) solution
e Anhydrous sodium sulfate (Na2S0a4)

o Standard laboratory glassware for anhydrous reactions (e.g., round-bottom flask, dropping
funnel, condenser)

 Inert atmosphere (Nitrogen or Argon)
Procedure:
o Preparation of the Grignard Reagent:

o In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a
dropping funnel, and a nitrogen inlet, place magnesium turnings.

o Add a small crystal of iodine to activate the magnesium.
o Dissolve 1-bromooctadecane in anhydrous diethyl ether and add it to the dropping funnel.

o Slowly add the 1-bromooctadecane solution to the magnesium turnings with gentle
stirring. The reaction is exothermic and should initiate spontaneously, evidenced by the
disappearance of the iodine color and gentle refluxing of the ether.

o Once the addition is complete, reflux the mixture for an additional hour to ensure complete
formation of the Grignard reagent.

o Reaction with Nonadecanal:
o Dissolve nonadecanal in anhydrous diethyl ether and add it to the dropping funnel.
o Cool the Grignard reagent solution in an ice bath.

o Slowly add the nonadecanal solution to the cooled Grignard reagent with continuous
stirring.
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o After the addition is complete, remove the ice bath and allow the reaction mixture to stir at
room temperature for two hours.

e Workup and Purification:

o Cool the reaction mixture in an ice bath and slowly quench it by the dropwise addition of
1M HCI to neutralize the reaction and dissolve the magnesium salts.

o Transfer the mixture to a separatory funnel. Separate the ethereal layer.

o Wash the organic layer sequentially with water and a saturated sodium bicarbonate
solution.

o Dry the organic layer over anhydrous sodium sulfate.

o Filter off the drying agent and remove the solvent under reduced pressure using a rotary
evaporator.

o The crude product can be purified by recrystallization or column chromatography to yield
pure 19-Heptatriacontanol.

Logical Workflow for the Synthesis of 19-Heptatriacontanol
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Caption: Proposed synthesis of 19-Heptatriacontanol.

Biological Significance and Potential Signaling
Pathways

Specific research on the biological activity and signaling pathways of 19-Heptatriacontanol is
not currently available. However, long-chain alcohols are known to be components of natural
waxes and can have various biological roles. For instance, 1-Heptatriacontanol, isolated from
Halocharis hispida, has been noted for its potential in treating dermatological disorders, fungal
infections, and parasite infestations.

Given its long alkyl chain, 19-Heptatriacontanol would be a highly lipophilic molecule. This
characteristic suggests that its interactions with biological systems would likely involve insertion
into cellular membranes or binding to hydrophobic pockets of proteins.
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Hypothetical Signaling Pathway:

A lipophilic molecule like 19-Heptatriacontanol could potentially influence cellular signaling
through various mechanisms:

e Membrane Fluidity Modulation: By intercalating into the lipid bilayer, it could alter membrane
fluidity, which in turn could affect the function of membrane-bound proteins such as receptors
and ion channels.

« Intracellular Receptor Binding: It might be capable of crossing the cell membrane and
binding to intracellular receptors, such as nuclear receptors, thereby modulating gene
expression.

e Enzyme Inhibition/Activation: It could bind to the active or allosteric sites of enzymes,
particularly those with hydrophobic domains, leading to their inhibition or activation.

The following diagram illustrates a hypothetical signaling pathway for a lipophilic compound like
19-Heptatriacontanol.

Hypothetical Cellular Interaction of 19-Heptatriacontanol
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Caption: A conceptual model of cellular interaction.

Conclusion

19-Heptatriacontanol represents a long-chain secondary alcohol with potential for further
scientific investigation. While specific data for this isomer is scarce, this guide provides a

foundational understanding based on its chemical class. The proposed synthesis protocol
offers a viable route for its preparation, which would enable future studies into its physical,
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chemical, and biological properties. Further research is warranted to elucidate its specific roles
and mechanisms of action in biological systems, which could open avenues for its application
in drug development and other scientific fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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